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Compound of Interest

Compound Name: N-Desmethylclozapine

Cat. No.: B609621

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. N-Desmethylclozapine, a major metabolite of Clozapine, requires careful
management due to its potential hazards.[1][2] This guide provides essential, step-by-step
procedures for its safe disposal.

Hazard Profile of N-Desmethylclozapine

Before handling, it is crucial to be aware of the hazards associated with N-
Desmethylclozapine. According to safety data sheets, the compound presents the following
risks:

Harmful if swallowed or inhaled.[1][3][4]

Causes skin irritation.[1][3][5]

Causes serious eye irritation.[1][3][5]

May cause respiratory irritation.[1][3][5]

It is also classified as slightly hazardous to water, and large quantities should be prevented
from entering groundwater or sewage systems.[1]

Quantitative Data Summary
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While specific quantitative environmental limits for N-Desmethylclozapine are not readily
available in the provided search results, the following table summarizes its key identifiers and
hazard classifications for easy reference.

Identifier Value Reference

CAS Number 6104-71-8 [11[3]1[41[6]
H302, H332, H315, H319,

GHS Hazard Codes (11141071
H335

Signal Word Warning [1][4]

Storage Class 11 (Combustible Solids) [4]
1 (Self-assessment): Slightly

Water Hazard Class [1]
hazardous

Step-by-Step Disposal Protocol

The disposal of N-Desmethylclozapine falls under the general regulations for pharmaceutical
and chemical waste.[8][9][10] Adherence to institutional, local, state, and federal guidelines is
mandatory.[3][5]

1. Personal Protective Equipment (PPE)

o Eye Protection: Wear safety goggles with side-shields.[3]

o Hand Protection: Wear suitable protective gloves.[3]

o Body Protection: Use an impervious lab coat or clothing.[3]

o Respiratory Protection: If handling powder or creating aerosols, use a suitable respirator or
ensure work is done in a well-ventilated area or fume hood.[3]

2. Segregation and Collection of Waste

e Do Not Mix with General Waste: N-Desmethylclozapine must not be disposed of with
household or general laboratory garbage.[1]
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Prevent Sewage Contamination: Do not allow the product to reach the sewage system by
washing it down the drain.[1][11] This is critical to avoid contamination of waterways.[11]

Designated Waste Container: Collect all waste N-Desmethylclozapine (pure compound,
contaminated materials like gloves or paper towels, and non-retrievable empty containers) in
a designated, properly labeled hazardous waste container.

o The container should be clearly marked as "Hazardous Waste" and list the chemical
contents.

o Keep the container tightly sealed when not in use.[1]
. Handling Contaminated Materials

Empty Containers: Uncleaned packaging and containers must be treated as hazardous
waste and disposed of according to official regulations.[1]

Spills: In case of a spill, ensure adequate ventilation. Avoid breathing dust. Collect the spilled
material using appropriate methods (e.g., wet wipe for small powder spills) and place it in the
designated hazardous waste container.

. Storage Pending Disposal

Store the sealed hazardous waste container in a cool, well-ventilated, and designated
secondary containment area away from incompatible materials like strong oxidizing agents.

[11[3]
Ensure the storage area is secure and accessible only to authorized personnel.
. Final Disposal

Professional Disposal Service: The final disposal must be handled by a licensed hazardous
waste management company. Your institution's Environmental Health and Safety (EHS)
office will coordinate the pickup and disposal.

Incineration: As a standard for pharmaceutical waste, incineration is the required method of
destruction to prevent environmental contamination and potential diversion.[8]
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Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision-making process for the proper
disposal of N-Desmethylclozapine in a laboratory setting.

‘@)esmethylclozapine Waste G@

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this waste mixed with

general trash or drain-disposable? Corrective Action

Incorrect Disposal!
STOP & Re-evaluate.
Do NOT discard in trash or drain.

Step 2: Place in a Labeled
Hazardous Waste Container

Step 3: Store Container Securely
in Designated Area

Step 4: Arrange for Pickup via
Institutional EHS Office

End: Waste Transferred to
Licensed Disposal Facility
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Caption: Workflow for the safe disposal of N-Desmethylclozapine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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